Cas no 821799-14-8 (Benzonitrile, 3-[(1R)-1-hydroxypropyl]-)
821799-14-8 structure
Product Name:Benzonitrile, 3-[(1R)-1-hydroxypropyl]-
CAS No:821799-14-8
MF:C10H11NO
MW:161.200442552567
CID:696328
PubChem ID:71419733
Update Time:2025-04-19
Benzonitrile, 3-[(1R)-1-hydroxypropyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3-[(1R)-1-hydroxypropyl]-
- 3-[(1R)-1-hydroxypropyl]benzonitrile
- 821799-14-8
- DTXSID20838963
-
- Inchi: 1S/C10H11NO/c1-2-10(12)9-5-3-4-8(6-9)7-11/h3-6,10,12H,2H2,1H3/t10-/m1/s1
- InChI Key: JKUICMQUKGWNDE-SNVBAGLBSA-N
- SMILES: O[C@@H](C1C=CC=C(C#N)C=1)CC
Computed Properties
- Exact Mass: 161.084063974g/mol
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44Ų
Benzonitrile, 3-[(1R)-1-hydroxypropyl]- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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